3-Hydroxyhalazepam

• CAS No.: 22753-75-9
• Molecular Formula: C17H12ClF3N2O2
• Molecular Weight: 368.7 g/mol
• IUPAC Name: 7-chloro-3-hydroxy-5-phenyl-1-(2,2,2-trifluoroethyl)-3H-1,4-benzodiazepin-2-one
• InChI: InChI=1S/C17H12ClF3N2O2/c18-11-6-7-13-12(8-11)14(10-4-2-1-3-5-10)22-15(24)16(25)23(13)9-17(19,20)21/h1-8,15,24H,9H2
• InChI Key: XQJAPOSYQSPTBY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NC(C(=O)N(C3=C2C=C(C=C3)Cl)CC(F)(F)F)O
• Synonyms: 3-hydroxyhalazepam; 3-OH-HZ

Description

3-Hydroxyhalazepam is a metabolite of halazepam, a benzodiazepine derivative. Halazepam itself is structurally related to diazepam but features a 2',2',2'-trifluoroethyl substituent on the nitrogen atom at position 1 of the benzodiazepine ring . The hydroxylation at position 3 of the benzodiazepine core (3-hydroxy modification) is a common metabolic pathway for many benzodiazepines, often altering pharmacokinetic properties such as half-life, lipophilicity, and activity .

Comparison with Similar Compounds

Structural Analogues

The 3-hydroxy modification is shared among several benzodiazepine metabolites. Below is a comparative analysis of key compounds:

Compound	CAS Number	Molecular Formula	Key Substituents	Pharmacological Notes
3-Hydroxyhalazepam	Not explicitly listed	Likely C₁₇H₁₂ClF₃N₂O₂	3-hydroxy, 7-chloro, 2',2',2'-trifluoroethyl (N1)	Presumed longer half-life due to hydroxylation; likely reduced potency compared to parent halazepam .
3-Hydroxy Clonazepam	41993-28-6	C₁₅H₁₀ClN₃O₃	3-hydroxy, 7-chloro, 2-chlorophenyl (C5)	Active metabolite of clonazepam; retains anticonvulsant activity but with altered clearance rates .
3-Hydroxyphenazepam	70030-11-4	C₁₅H₁₀BrClN₂O₂	3-hydroxy, 7-bromo, 2-chlorophenyl (C5)	Used in forensic research; ≥98% purity; stable at -20°C for ≥2 years .
Temazepam	846-50-4	C₁₆H₁₃ClN₂O₂	3-hydroxy, 7-chloro, 1-methyl (N1)	Clinically used as a hypnotic; hydroxylation enhances water solubility, shortening half-life .

Functional and Metabolic Differences

• Potency and Receptor Binding :
  • Halazepam (parent of 3-hydroxyhalazepam) is less potent than diazepam due to the trifluoroethyl group, which may reduce GABA_A receptor affinity . Its metabolite, 3-hydroxyhalazepam, likely shares this reduced potency.
  • In contrast, 3-hydroxy clonazepam retains significant anticonvulsant activity, as clonazepam itself is a high-potency benzodiazepine .
• Metabolic Stability :
  • 3-hydroxylation generally increases polarity, facilitating renal excretion. For example, temazepam’s 3-hydroxy group contributes to its shorter duration of action compared to diazepam .
  • 3-Hydroxyphenazepam’s bromine substituent may confer greater metabolic stability, as seen in its use as a reference standard in forensic toxicology .

Analytical and Regulatory Considerations

• Detection Methods : High-performance liquid chromatography (HPLC) is widely used for quantifying benzodiazepines and their metabolites, including 3-hydroxy derivatives .
• Regulatory Status : Compounds like 3-hydroxyphenazepam are classified as research chemicals, requiring strict storage (-20°C) and handling protocols .